Cas no 76870-14-9 (2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone)

• Product Name: 2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone
• CAS No: 76870-14-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 1075366
• PubChem ID: 9430030
• Update Time: 2025-10-19

2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone
• 2-(4-aminophenoxy)-1-(piperidin-1-yl)ethan-1-one
• 2-(4-aminophenoxy)-1-piperidin-1-ylethanone
• CS-0208404
• LS-02969
• 76870-14-9
• 2-(4-aminophenoxy)-1-(piperidin-1-yl)ethanone
• AKOS000209824
• STK500918

• MDL： MFCD06662317
• Inchi： 1S/C13H18N2O2/c14-11-4-6-12(7-5-11)17-10-13(16)15-8-2-1-3-9-15/h4-7H,1-3,8-10,14H2
• InChI Key： LBCGJRYQWQTFIX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 455.6±25.0 °C at 760 mmHg
• Flash Point: 229.4±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone

Comprehensive Overview of 2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone (CAS No. 76870-14-9)

2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone, identified by its CAS number 76870-14-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a piperidine ring and an amino-phenoxy moiety, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for "2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone synthesis" or "CAS 76870-14-9 applications," reflecting its relevance in drug discovery and development.

The growing interest in piperidine derivatives like 2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone aligns with advancements in targeted therapies and personalized medicine. Recent trends highlight its potential in modulating neurotransmitter pathways, making it a subject of studies related to "neurological disorder treatments" and "GPCR-targeted drug design." Its phenoxy-ethanone backbone also suggests utility in designing kinase inhibitors, a hot topic in oncology research. These applications underscore the compound's versatility and align with frequently searched terms such as "piperidine-based drug candidates 2024."

From a chemical perspective, CAS 76870-14-9 exhibits notable stability under physiological conditions, a feature often explored in queries like "2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone solubility" or "metabolic stability of phenoxy derivatives." Analytical techniques such as HPLC and LC-MS are commonly employed to characterize this compound, addressing quality control concerns in industrial settings. Its logP value and hydrogen bonding capacity further make it a model subject for computational chemistry studies, resonating with searches for "molecular docking with piperidine analogs."

In the context of sustainability, the synthesis of 2-(4-Amino-phenoxy)-1-piperidin-1-yl-ethanone has evolved to incorporate greener methodologies. Recent publications emphasize catalyst-free reactions and solvent-free conditions, responding to the demand for "eco-friendly heterocyclic synthesis." This shift not only reduces environmental impact but also aligns with regulatory frameworks like REACH, a frequent search topic among compliance-driven users.

Future prospects for 76870-14-9 include its integration into high-throughput screening libraries and combinatorial chemistry platforms. As AI-driven drug discovery gains traction, datasets featuring this compound are increasingly tagged with keywords like "machine learning for piperidine optimization." Such interdisciplinary applications highlight its enduring relevance in both academic and industrial spheres, ensuring its continued prominence in scientific literature and patent filings.